Cas no 227085-73-6 (Terfucoheptaphlorethol-A hexacosaacetate)

Terfucoheptaphlorethol-A hexacosaacetate structure
227085-73-6 structure
Product Name:Terfucoheptaphlorethol-A hexacosaacetate
CAS No:227085-73-6
MF:C118H98O59
MW:2460.0053601265
CID:6767958
Update Time:2024-03-03

Terfucoheptaphlorethol-A hexacosaacetate Chemical and Physical Properties

Names and Identifiers

    • Terfucoheptaphlorethol-A hexacosaacetate
    • Inchi: 1S/C118H98O59/c1-47(119)145-73-27-74(146-48(2)120)29-75(28-73)171-109-97(36-79(150-52(6)124)37-98(109)176-115-103(167-69(23)141)46-92(173-111-93(161-63(17)135)34-78(149-51(5)123)35-94(111)162-64(18)136)108(118(115)170-72(26)144)106-88(157-59(13)131)32-77(148-50(4)122)33-89(106)158-60(14)132)174-112-95(163-65(19)137)40-81(41-96(112)164-66(20)138)172-110-99(175-113-101(165-67(21)139)44-90(159-61(15)133)104(116(113)168-70(24)142)82-42-84(153-55(9)127)85(154-56(10)128)43-83(82)152-54(8)126)38-80(151-53(7)125)39-100(110)177-114-102(166-68(22)140)45-91(160-62(16)134)107(117(114)169-71(25)143)105-86(155-57(11)129)30-76(147-49(3)121)31-87(105)156-58(12)130/h27-46H,1-26H3
    • InChI Key: QYENPWROXLIMGE-UHFFFAOYSA-N
    • SMILES: C1C(OC(C)=O)=C(OC2C(OC3C=C(OC(C)=O)C=C(OC(C)=O)C=3)=C(OC3C(OC(C)=O)=CC(OC4C(OC(C)=O)=CC(OC(C)=O)=CC=4OC(C)=O)=C(C4C(OC(C)=O)=CC(OC(C)=O)=CC=4OC(C)=O)C=3OC(C)=O)C=C(OC(C)=O)C=2)C(OC(C)=O)=CC=1OC1=C(OC2C(OC(C)=O)=CC(OC(C)=O)=C(C3C=C(OC(C)=O)C(OC(C)=O)=CC=3OC(C)=O)C=2OC(C)=O)C=C(OC(C)=O)C=C1OC1C(OC(C)=O)=C(C2C(OC(C)=O)=CC(OC(C)=O)=CC=2OC(C)=O)C(OC(C)=O)=CC=1OC(C)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 59
  • Heavy Atom Count: 177
  • XLogP3: 11.593
Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd